Cas no 1203057-91-3 (1-benzyl-3-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylurea)

• Product Name: 1-benzyl-3-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylurea
• CAS No: 1203057-91-3
• MF: C₂₃H₂₂FN₃O₃S
• MW: 439.502487659454
• CID: 6134738
• PubChem ID: 30373015
• Update Time: 2025-07-15

1-benzyl-3-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylurea
• 1-benzyl-3-[1-(4-fluorophenyl)sulfonyl-3,4-dihydro-2H-quinolin-7-yl]urea
• SR-01000923114
• 1203057-91-3
• F5533-0077
• AKOS024512836
• 1-benzyl-3-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]urea
• SR-01000923114-1
• 1-benzyl-3-(1-((4-fluorophenyl)sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)urea
• VU0646692-1

• Inchi： 1S/C23H22FN3O3S/c24-19-9-12-21(13-10-19)31(29,30)27-14-4-7-18-8-11-20(15-22(18)27)26-23(28)25-16-17-5-2-1-3-6-17/h1-3,5-6,8-13,15H,4,7,14,16H2,(H2,25,26,28)
• InChI Key： GRAQFCDHLJQBDY-UHFFFAOYSA-N
• SMILES： N(CC1=CC=CC=C1)C(NC1=CC2=C(C=C1)CCCN2S(C1=CC=C(F)C=C1)(=O)=O)=O

Computed Properties

• Exact Mass: 439.13659091g/mol
• Monoisotopic Mass: 439.13659091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 86.9Ų

Additional information on 1-benzyl-3-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylurea

Introduction to 1-benzyl-3-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylurea (CAS No. 1203057-91-3)

The compound 1-benzyl-3-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylurea, identified by its CAS number 1203057-91-3, represents a significant advancement in the field of medicinal chemistry. This molecule has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in drug discovery and development. The presence of a tetrahydroquinoline core combined with a benzylurea moiety and a 4-fluorobenzenesulfonyl substituent contributes to its multifaceted pharmacological profile.

Recent studies have highlighted the potential of tetrahydroquinoline derivatives as scaffolds for developing novel therapeutic agents. These compounds exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The introduction of fluorine atoms into the molecular structure often enhances metabolic stability and binding affinity, which are critical factors in drug design. In the case of 1-benzyl-3-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylurea, the fluorine substituent at the para position of the benzenesulfonyl group is particularly noteworthy for its role in modulating electronic properties and improving pharmacokinetic profiles.

The benzylurea component of this compound is another key feature that contributes to its biological activity. Urea-based derivatives are well-known for their ability to interact with biological targets such as enzymes and receptors. The benzyl group provides additional steric hindrance and electronic modulation, which can fine-tune the compound's interaction with its intended target. This dual functionality makes 1-benzyl-3-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylurea a versatile candidate for further exploration in medicinal chemistry.

Current research in this area has demonstrated that modifications to the tetrahydroquinoline scaffold can significantly alter the biological activity of the molecule. For instance, studies have shown that substituents at specific positions on the quinoline ring can enhance binding affinity to certain enzymes or receptors. The 4-fluorobenzenesulfonyl group in this compound is positioned to interact with hydrophobic pockets or charged residues on biological targets, which could explain its observed activities.

In addition to its structural features, the synthesis of 1-benzyl-3-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylurea has been optimized for efficiency and scalability. Modern synthetic methodologies have enabled the rapid construction of complex molecules like this one, reducing the time required for hit identification and lead optimization. This progress is crucial for accelerating drug discovery pipelines and bringing new therapies to market more quickly.

The biological evaluation of 1-benzyl-3-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylurea has revealed several promising activities. Preclinical studies have indicated that this compound may exhibit potent effects on targets relevant to inflammatory diseases and cancer. The ability to modulate these pathways could make it a valuable candidate for further development into a therapeutic agent. Furthermore, the compound's favorable pharmacokinetic properties suggest that it may be suitable for oral administration, which would enhance patient compliance.

Advances in computational chemistry have also played a significant role in understanding the mechanism of action of 1-benzyl-3-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylurea. Molecular docking studies have provided insights into how this compound interacts with its biological targets at an atomic level. These simulations have helped researchers identify key interactions that contribute to its biological activity and have guided further structural optimization efforts.

The future direction of research on this compound will likely focus on refining its pharmacological profile and exploring new therapeutic applications. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, scientists can accelerate the development process and identify new uses for 1-benzyl-3-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylurea. Collaborative efforts between academic researchers and industry scientists will be essential in translating these findings into tangible therapeutic benefits for patients worldwide.

In conclusion,1-benzyl-3-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylurea (CAS No. 1203057-91-3) represents a promising lead compound in medicinal chemistry with significant potential for further development into novel therapeutics. Its unique structural features and favorable pharmacological properties make it an attractive candidate for additional research and clinical investigation.